4-Benzoylphenyl 2-methylbenzenesulfonate
Description
4-Benzoylphenyl 2-methylbenzenesulfonate is a sulfonate ester characterized by a benzoyl-substituted phenyl group linked to a 2-methylbenzenesulfonate moiety. This compound is frequently utilized as a key reagent in palladium-catalyzed alkyne carboamination reactions, enabling the synthesis of substituted 2-aminoimidazoles . Its structure combines electron-withdrawing (benzoyl) and steric (methyl) groups, which enhance its reactivity in cross-coupling reactions. Physical data include IR absorption bands at 3288 cm⁻¹ (N–H stretch) and 1618 cm⁻¹ (C=O stretch), with a high-resolution mass spectrometry (HRMS) peak at m/z 428.1825 (M+H⁺) .
Properties
Molecular Formula |
C20H16O4S |
|---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
(4-benzoylphenyl) 2-methylbenzenesulfonate |
InChI |
InChI=1S/C20H16O4S/c1-15-7-5-6-10-19(15)25(22,23)24-18-13-11-17(12-14-18)20(21)16-8-3-2-4-9-16/h2-14H,1H3 |
InChI Key |
WJRLVTCHOGSEOX-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1S(=O)(=O)OC2=CC=C(C=C2)C(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=CC=C1S(=O)(=O)OC2=CC=C(C=C2)C(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Reactivity : The benzoyl group in 4-Benzoylphenyl 2-methylbenzenesulfonate enhances electrophilicity, making it superior in Pd-catalyzed reactions compared to methylsulfonyl (4c) or ester (4e) derivatives .
- Physical Properties : 4-Benzoylphenyl Methacrylate’s higher melting/boiling points (63°C, 418.2°C) reflect its stability in polymer applications, contrasting with the lower thermal stability of sulfonate esters .
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